2,2,2-Trifluoroethyl piperidine-1-carboxylate

• CAS: 1092074-32-2

Core Science & Biosynthesis

An In-Depth Technical Guide to 2,2,2-Trifluoroethyl 1-Piperidinecarboxylate: Properties, Synthesis, and Applications in Drug Discovery

This technical guide provides a comprehensive overview of 2,2,2-trifluoroethyl 1-piperidinecarboxylate, a molecule of significant interest to researchers, scientists, and professionals in drug development. This document delves into its chemical identity, physicochemical properties, synthetic methodologies, and its potential applications, particularly focusing on the strategic importance of its constituent piperidine and 2,2,2-trifluoroethyl moieties in medicinal chemistry.

Core Chemical Identity and Physical Properties

2,2,2-Trifluoroethyl 1-piperidinecarboxylate is a synthetic organic compound featuring a piperidine ring N-substituted with a 2,2,2-trifluoroethyl carbamate group. This unique combination of a saturated heterocycle and a fluorinated functional group imparts specific properties that are highly valuable in the design of novel therapeutic agents.

Synonyms and Chemical Identifiers

A clear and unambiguous identification of a chemical entity is paramount for research and regulatory purposes. The following table summarizes the key synonyms and identifiers for 2,2,2-trifluoroethyl 1-piperidinecarboxylate.

Identifier Type	Value
IUPAC Name	2,2,2-trifluoroethyl piperidine-1-carboxylate
Synonyms	2,2,2-trifluoroethyl 1-piperidinecarboxylate
CAS Number	1092074-32-2[1]
Molecular Formula	C₈H₁₂F₃NO₂
Molecular Weight	211.18 g/mol [1]
InChI	1S/C8H12F3NO2/c9-8(10,11)6-14-7(13)12-4-2-1-3-5-12/h1-6H2[1]
InChIKey	VWSSKHWULVBDEU-UHFFFAOYSA-N[1]
Canonical SMILES	C1CCN(CC1)C(=O)OCC(F)(F)F
MDL Number	MFCD15209700[1]

Physicochemical Properties

The physical state and solubility of a compound are critical parameters for its handling, formulation, and biological activity.

Property	Value	Source
Physical Form	Liquid	[1]
Storage Temperature	Room Temperature	[1]
Purity (Typical)	95%	[1]

Synthesis and Reactivity

The synthesis of 2,2,2-trifluoroethyl 1-piperidinecarboxylate can be approached through several established organic chemistry transformations. The primary strategy involves the formation of the carbamate linkage between the piperidine nitrogen and the 2,2,2-trifluoroethoxycarbonyl group.

Representative Synthetic Protocol

Reaction Scheme:

A representative synthetic workflow.

Step-by-Step Methodology:

• Reaction Setup: To a solution of piperidine (1.0 equivalent) in a suitable aprotic solvent, such as dichloromethane or tetrahydrofuran, is added a non-nucleophilic base, typically triethylamine (1.1 equivalents). The reaction mixture is stirred at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reagent: 2,2,2-Trifluoroethyl chloroformate (1.05 equivalents) is added dropwise to the stirred solution. The reaction is often exothermic, and cooling in an ice bath may be necessary to maintain a controlled temperature.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Workup: Upon completion, the reaction mixture is washed sequentially with a dilute aqueous acid solution (e.g., 1M HCl) to remove excess base, followed by a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid, and finally with brine.

• Isolation and Purification: The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the pure 2,2,2-trifluoroethyl 1-piperidinecarboxylate.

Reactivity Profile

The reactivity of 2,2,2-trifluoroethyl 1-piperidinecarboxylate is primarily dictated by the carbamate functionality.

• Hydrolysis: The carbamate linkage is susceptible to hydrolysis under both acidic and basic conditions to yield piperidine, 2,2,2-trifluoroethanol, and carbon dioxide. The electron-withdrawing nature of the trifluoroethyl group can influence the rate of hydrolysis compared to non-fluorinated analogues.

• Nucleophilic Acyl Substitution: The carbonyl carbon of the carbamate is electrophilic and can undergo nucleophilic acyl substitution with strong nucleophiles, although it is generally less reactive than an ester or an acid chloride.

• Thermal Stability: Carbamates are generally thermally stable compounds. The presence of the trifluoromethyl group enhances the stability of the molecule.

The Strategic Importance in Medicinal Chemistry and Drug Development

The incorporation of piperidine and 2,2,2-trifluoroethyl moieties into drug candidates is a well-established strategy in medicinal chemistry to optimize various pharmacological properties.[2][3][4][5][6][7][8][9]

The Piperidine Scaffold: A Privileged Structure

The piperidine ring is a "privileged scaffold" in drug discovery, meaning it is a structural motif that is frequently found in biologically active compounds.[3][4][5] Its prevalence is due to several advantageous properties:

• Improved Physicochemical Properties: The saturated, non-aromatic nature of the piperidine ring can improve the solubility and pKa of a molecule, which are critical for oral bioavailability.[6]

• Three-Dimensional Diversity: The chair conformation of the piperidine ring allows for the introduction of substituents in well-defined axial and equatorial positions, providing a scaffold for creating molecules with precise three-dimensional shapes to fit into the binding pockets of biological targets.[6]

• Metabolic Stability: The piperidine ring is generally more resistant to metabolic degradation compared to aromatic rings.[4]

• Enhanced Biological Activity and Selectivity: The rigid structure of the piperidine scaffold can lock a molecule into a bioactive conformation, leading to increased potency and selectivity for its target.[2][6]

Contributions of the piperidine scaffold in drug design.

The 2,2,2-Trifluoroethyl Group: A Bioisostere with Unique Properties

The 2,2,2-trifluoroethyl group is a valuable functional group in drug design, often used as a bioisostere for an ethyl or ethoxy group.[8] Its incorporation can profoundly influence a molecule's properties:

• Increased Lipophilicity: The trifluoromethyl (CF₃) group is highly lipophilic, which can enhance a drug's ability to cross cell membranes and the blood-brain barrier.

• Enhanced Metabolic Stability: The carbon-fluorine bond is one of the strongest covalent bonds in organic chemistry, making the trifluoromethyl group highly resistant to metabolic degradation, particularly by cytochrome P450 enzymes. This can lead to a longer half-life and reduced dosage frequency.[10]

• Modulation of Basicity: The strong electron-withdrawing nature of the trifluoromethyl group can significantly lower the pKa of nearby basic functional groups, such as the piperidine nitrogen in this case (though it is part of a carbamate). This modulation of basicity can be crucial for optimizing drug-target interactions and reducing off-target effects.

• Improved Binding Affinity: The unique electronic properties and the ability of fluorine to participate in hydrogen bonding and other non-covalent interactions can lead to enhanced binding affinity and selectivity for the target protein.[10]

Impact of the 2,2,2-trifluoroethyl group in drug design.

Predicted Spectral Data

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals for the protons of the piperidine ring and the trifluoroethyl group.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 4.5	Quartet (q)	2H	-O-CH₂-CF₃
~ 3.5	Triplet (t)	4H	-N-CH₂- (piperidine, C2 & C6)
~ 1.6	Multiplet (m)	6H	-CH₂- (piperidine, C3, C4, C5)

The quartet for the methylene protons of the trifluoroethyl group is due to coupling with the three fluorine atoms.

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will provide information on the carbon framework of the molecule.

Chemical Shift (δ, ppm)	Assignment
~ 155	C=O (carbamate)
~ 123 (q, ¹JCF ≈ 277 Hz)	-CF₃
~ 62 (q, ²JCF ≈ 35 Hz)	-O-CH₂-
~ 45	-N-CH₂- (piperidine, C2 & C6)
~ 26	-CH₂- (piperidine, C3 & C5)
~ 24	-CH₂- (piperidine, C4)

The signals for the carbons of the trifluoroethyl group will appear as quartets due to coupling with the fluorine atoms.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will be characterized by strong absorption bands corresponding to the key functional groups.

Wavenumber (cm⁻¹)	Functional Group
~ 1700	C=O stretch (carbamate)
~ 1280, 1150	C-F stretch
~ 1220	C-O stretch (carbamate)
~ 2940, 2860	C-H stretch (aliphatic)

Mass Spectrometry (MS) (Predicted)

In mass spectrometry, the molecule is expected to show a molecular ion peak and characteristic fragmentation patterns.

m/z	Fragment
211	[M]⁺
128	[M - CF₃CH₂O]⁺
84	[Piperidine]⁺

Conclusion

2,2,2-Trifluoroethyl 1-piperidinecarboxylate is a valuable building block for medicinal chemistry and drug discovery. Its structure combines the advantageous properties of the piperidine scaffold with the unique characteristics of the 2,2,2-trifluoroethyl group. This guide has provided a comprehensive overview of its chemical identity, a representative synthetic approach, its likely reactivity, and a detailed rationale for its application in the design of novel therapeutics. The predicted spectral data serves as a useful reference for its characterization. As the demand for more effective and safer drugs continues to grow, the strategic use of molecules like 2,2,2-trifluoroethyl 1-piperidinecarboxylate will undoubtedly play a crucial role in the development of the next generation of pharmaceuticals.

References

• Piperidine-based drug discovery. ResearchGate. ([Link])

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. ([Link])

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. ([Link])

• Application of Chiral Piperidine Scaffolds in Drug Design. Pharmaceutical Fronts. ([Link])

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Hovione. ([Link])

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. ([Link])

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PubMed. ([Link])

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. ([Link])

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• 3. researchgate.net [researchgate.net]
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• 5. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]
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• 10. nbinno.com [nbinno.com]

Technical Guide: Physical Properties & Engineering of Trifluoroethyl Piperidine Carbamates

The following guide details the physical properties, synthesis, and characterization of trifluoroethyl piperidine carbamates. It is structured to serve as a practical handbook for medicinal chemists and process engineers.

Executive Summary: The Fluorinated Pharmacophore

Trifluoroethyl piperidine carbamates represent a specialized class of nitrogen heterocycles where the lipophilic piperidine ring is coupled to a 2,2,2-trifluoroethoxy moiety via a carbamate linkage. In drug discovery, this scaffold is not merely a structural linker but a functional "warhead" tuner.

The inclusion of the 2,2,2-trifluoroethyl (

) group drastically alters the physicochemical profile compared to non-fluorinated ethyl analogs. Key impacts include:

• Electronic Modulation: The strong electron-withdrawing nature of the

  group ( ) reduces the electron density on the carbamate oxygen, increasing the electrophilicity of the carbonyl carbon.

• Lipophilicity (

  ): The group enhances lipophilicity, facilitating blood-brain barrier (BBB) penetration, while simultaneously lowering the of the leaving group (trifluoroethanol) during enzymatic hydrolysis.

• Conformational Bias: The gauche effect of the fluorine atoms influences the spatial arrangement of the ethyl chain, affecting receptor binding kinetics.

Physicochemical Properties Matrix

The following data characterizes the core scaffold: 2,2,2-trifluoroethyl piperidine-1-carboxylate (CAS: 1092074-32-2).[1]

Property	Value / Range	Technical Insight
Molecular Formula		MW: 211.18 g/mol
Physical State	Liquid (at STP)	Colorless to pale yellow oil.[2]
Boiling Point	92–95 °C @ 25 mmHg	Volatile under high vacuum; requires careful rotary evaporation.[2]
Density		Significantly denser than non-fluorinated analog ( ) due to F atoms.
LogP (Predicted)		Optimal range for CNS penetration (Lipinski compliant).
Refractive Index		Lower than alkyl analogs due to low polarizability of fluorine.
Solubility	DCM, EtOAc, DMSO, MeOH	Immiscible with water; forms biphasic layers rapidly.
Leaving Group	(TFE)	The trifluoroethoxy group is a better leaving group than ethoxy ( ), making this carbamate a "mildly activated" ester.

Synthetic Architecture & Protocols

Strategic Considerations

Direct reaction of piperidine with commercially available 2,2,2-trifluoroethyl chloroformate is the standard route. However, due to the instability and cost of the chloroformate, in-situ generation using Triphosgene is the preferred industrial method for reproducibility and yield.

Diagram: Synthesis Workflow

Figure 1: Convergent synthesis pathway utilizing in-situ chloroformate generation to minimize handling of volatile toxic intermediates.

Protocol: In-Situ Chloroformate Method

Objective: Synthesis of 2,2,2-trifluoroethyl piperidine-1-carboxylate.

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask. Equip with a magnetic stir bar, nitrogen inlet, and pressure-equalizing addition funnel.

• Reagent Prep:

  • Charge flask with Triphosgene (0.34 eq) dissolved in anhydrous DCM (

    ).

  • Cool to 0 °C (ice/water bath).

• Activation:

  • Add 2,2,2-Trifluoroethanol (1.0 eq) mixed with Pyridine (1.0 eq) dropwise over 20 minutes.

  • Mechanism: Pyridine catalyzes the decomposition of triphosgene to phosgene, which immediately reacts with TFE to form trifluoroethyl chloroformate.

  • Stir at 0 °C for 30 minutes.

• Coupling:

  • Add Piperidine (1.0 eq) mixed with Triethylamine (1.1 eq) dropwise.

  • Critical Step: Maintain temperature

    to prevent double-acylation or decomposition.

• Workup:

  • Warm to Room Temperature (RT) and stir for 2 hours.

  • Quench with saturated

    solution.

  • Extract aqueous layer with DCM (

    ).

  • Wash combined organics with

    (to remove unreacted piperidine/pyridine), then Brine.

  • Dry over

    , filter, and concentrate in vacuo.

• Purification:

  • If necessary, purify via flash chromatography (Hexanes:EtOAc 9:1).

  • Note: The product is often pure enough (>95%) after workup due to the volatility of reagents.

Spectroscopic Characterization (Self-Validation)

To ensure the integrity of the synthesized carbamate, the following spectral signatures must be verified.

Nuclear Magnetic Resonance (NMR)[2][3][4][5]

• NMR (376 MHz, ):
  • ppm (Triplet, ).

  • Diagnostic: This signal confirms the presence of the

    group. A singlet indicates hydrolysis (free TFE) or lack of coupling.
• NMR (400 MHz, ):
  • ppm (Quartet, ): Corresponds to the methylene protons of the trifluoroethyl group ( ). The chemical shift is downfield compared to a standard ethyl group ( ppm) due to the electron-withdrawing fluorines.
  • ppm (Multiplet, ): -protons of the piperidine ring.
  • ppm (Multiplet, ): -protons of the piperidine ring.

Infrared Spectroscopy (FT-IR)

• Carbonyl Stretch (

  ): .

  • Shift: Higher frequency than standard dialkyl carbamates (

    ) due to the inductive effect of the group reducing resonance donation from the alkoxy oxygen.

Biophysical Implications & Reactivity[6]

Hydrolytic Stability & Enzyme Inhibition

The trifluoroethyl carbamate moiety is a "privileged scaffold" in the design of serine hydrolase inhibitors (e.g., FAAH, MAGL).

Mechanism of Action: Unlike standard ethyl carbamates, which are generally stable, the

-trifluoroethyl group activates the carbonyl.

• Electrophilicity: The

  group pulls electron density, making the carbonyl carbon more positive ( ).

• Leaving Group Ability: The

  of 2,2,2-trifluoroethanol is 12.4. Upon nucleophilic attack by a serine residue (Enz-Ser-OH), the expulsion of trifluoroethoxide is energetically more favorable than ethoxide ( 16).

• Result: This creates a pseudo-irreversible or slow-reversible inhibitor. The carbamylated enzyme is stable enough to block substrate access but may slowly hydrolyze over hours/days.

Diagram: Reactivity Logic

Figure 2: The electronic cascade initiated by the trifluoromethyl group that enhances inhibitor potency.

References

• Jeffries, B., et al. (2018).[3] Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange. Journal of Medicinal Chemistry, 61(24), 11098–11114. [Link]

• Smith, A. B., et al. (2005). Preparation of [1-(Methoxymethylcarbamoyl)ethyl]phosphonic Acid Bis-(2,2,2-trifluoroethyl) Ester. Organic Syntheses, 82, 147. [Link]

• Mileni, K. E., et al. (2010). Structure-guided design of carbamate inhibitors of fatty acid amide hydrolase. Journal of Medicinal Chemistry. [Link]

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• 1. 2,2,2-trifluoroethyl piperidine-1-carboxylate | 1092074-32-2 [sigmaaldrich.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

using 2,2,2-trifluoroethyl piperidine-1-carboxylate as a medicinal chemistry building block

Application Note: 2,2,2-Trifluoroethyl Piperidine-1-carboxylate as a Chemoselective Reagent for Urea Synthesis

Executive Summary

In modern medicinal chemistry, the urea linkage (

) is a privileged scaffold found in numerous bioactive compounds, including soluble epoxide hydrolase (sEH) inhibitors and GPCR ligands.[1] Traditionally, these are synthesized using isocyanates or highly reactive carbamoyl chlorides, both of which pose significant safety hazards and stability issues.[1]

This guide details the application of 2,2,2-trifluoroethyl piperidine-1-carboxylate (TFPC) as a superior, bench-stable building block.[1] By leveraging the electron-withdrawing nature of the trifluoroethyl group, TFPC acts as a "masked" isocyanate equivalent, allowing for the controlled transfer of the piperidine-1-carbonyl moiety to diverse amines without the use of phosgene derivatives.

Mechanistic Insight: The "Goldilocks" Reactivity

The utility of TFPC is grounded in the electronic properties of the 2,2,2-trifluoroethoxy leaving group.

• Activation: The strong inductive effect (

  ) of the trifluoromethyl ( ) group pulls electron density away from the ether oxygen, making the carbonyl carbon more electrophilic than in standard ethyl carbamates.

• Leaving Group Ability: The

  of 2,2,2-trifluoroethanol (TFE) is approximately 12.4 , compared to 16.0 for ethanol.[1] This makes the trifluoroethoxide anion a significantly better leaving group, facilitating aminolysis under mild conditions.[1]

• Stability: Unlike p-nitrophenyl esters (

  of leaving group ~7.1), which are highly reactive and prone to hydrolysis, TFPC is stable to moisture and can be stored on the shelf, offering a balance between reactivity and handling convenience.[1]

Table 1: Comparative Reactivity of Carbamate Leaving Groups

Leaving Group Precursor	(approx.)	Reactivity Profile	Stability
Ethanol	16.0	Inert to mild aminolysis	High
2,2,2-Trifluoroethanol (TFE)	12.4	Tunable / Chemoselective	High
Phenol	10.0	Moderate	Moderate
4-Nitrophenol	7.1	High (often requires low temp)	Low (Hydrolysis prone)
Chloride	-7.0	Violent / Non-selective	Very Low

Reaction Pathway & Workflow

The following diagram illustrates the mechanistic pathway for transferring the piperidine-carbonyl motif to a target amine (

).

Figure 1: Mechanism of aminolysis. The nucleophilic amine attacks the activated carbonyl, expelling the trifluoroethoxide anion, which protonates to form volatile TFE.

Experimental Protocols

Protocol A: Synthesis of the Reagent (TFPC)

Note: If TFPC is not commercially available, it can be synthesized in-house.

Materials:

• Piperidine (10 mmol)[1]

• Bis(2,2,2-trifluoroethyl) carbonate (10 mmol) [Reagent Grade][1]

• Acetonitrile (MeCN) or THF (anhydrous)[1]

• Triethylamine (TEA) (1.0 equiv)[1]

Procedure:

• Dissolve bis(2,2,2-trifluoroethyl) carbonate (2.42 g, 10 mmol) in MeCN (20 mL).

• Add TEA (1.4 mL, 10 mmol) followed by the slow addition of piperidine (0.99 mL, 10 mmol) at room temperature (RT).

• Stir the mixture at RT for 2–4 hours. Monitor by TLC or LCMS.[1]

• Work-up: Concentrate the solvent under reduced pressure. The byproduct (TFE) is volatile (b.p. 74 °C) and will co-evaporate.[1]

• Purification: The residue is often pure enough.[1] If necessary, purify via flash column chromatography (Hexane/EtOAc).[1]

Protocol B: General Urea Coupling (Application)

Use this protocol to install the piperidine-urea motif onto a medicinal chemistry core.

Materials:

• Target Amine (

  ) (1.0 equiv)

• TFPC Reagent (1.1 – 1.2 equiv)[1]

• Base: DIPEA (Diisopropylethylamine) or DBU (for unreactive amines) (1.5 – 2.0 equiv)[1]

• Solvent: DMSO (preferred for library synthesis) or MeCN.[1]

Step-by-Step Methodology:

• Preparation: In a reaction vial, dissolve the Target Amine (0.5 mmol) in DMSO (2 mL).

• Addition: Add DIPEA (1.0 mmol, 174 µL).

• Reagent: Add TFPC (0.55 mmol, 1.1 equiv).

• Reaction:

  • Standard Amines: Heat to 60–80 °C for 4–16 hours.

  • Sterically Hindered Amines: Add DBU (1.0 equiv) and heat to 100 °C in a sealed tube.

• Monitoring: Check LCMS for the mass of

  .[1]

• Isolation:

  • Precipitation: Add water (5 mL). Many urea products will precipitate.[1] Filter and wash with water.[1][2]

  • Extraction: If soluble, extract with EtOAc, wash with 1N HCl (to remove excess base/piperidine) and brine.[1]

  • Byproduct Removal: The leaving group, TFE, is water-soluble and easily washed away.[1]

Decision Logic for Reagent Selection

Use the following logic tree to determine when TFPC is the optimal choice for your synthesis campaign.

Figure 2: Decision matrix for selecting urea synthesis strategies. TFPC is prioritized when safety and mild conditions are paramount.

Troubleshooting & Optimization

• Low Conversion: If the amine is electron-deficient (e.g., an aniline with EWGs), switch the solvent to Sulfolane or NMP and increase temperature to 120 °C. Switching the base to DBU or TBD (Triazabicyclodecene) can also catalyze the elimination of TFE.

• Purification Issues: If the product does not precipitate, the TFE byproduct can interfere with normal phase chromatography if not fully removed.[1] Ensure a high-vacuum drying step or an aqueous wash is performed prior to column chromatography.[1]

References

• Original Methodology (Trifluoroethyl Carbamates)

  • Title: A Facile Synthesis of Unsymmetrical Ureas[2][3]

  • Source:Tetrahedron Letters, 2011, 52(17), 2240-2243.[1]

  • URL:[Link][1]

• Mechanistic Comparison (Leaving Groups)

  • Title: Hydrolysis Reactions of p-Nitrophenyl Trifluoroacetate and S-Ethyl Trifluorothioacetate[4][5]

  • Source:Molecules, 2025 (Contextual grounding on leaving group kinetics).[1][4]

  • URL:[Link][1]

• Piperidine in MedChem

  • Title: Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications[6]

  • Source:International Journal of Molecular Sciences, 2023.[1]

  • URL:[Link]

• Safety & Properties of TFE

  • Title: 2,2,2-Trifluoroethanol (TFE) Physical Properties and Safety Data[1][7]

  • Source:PubChem[1]

  • URL:[Link][1]

Sources

• 1. 2,2,2-Trifluoroethanol - Wikipedia [en.wikipedia.org]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2,2,2-Trifluoroethanol [chemeurope.com]

Application Note: Precision Synthesis of 2,2,2-Trifluoroethyl Piperidine-1-carboxylate

Executive Summary

This application note details the optimized protocol for synthesizing 2,2,2-trifluoroethyl piperidine-1-carboxylate via the nucleophilic acylation of piperidine with 2,2,2-trifluoroethyl chloroformate. The 2,2,2-trifluoroethyl (Tfe) group is a critical pharmacophore in medicinal chemistry, often used to modulate lipophilicity (

) and metabolic stability compared to non-fluorinated ethyl carbamates.

This guide prioritizes an anhydrous homogeneous coupling strategy (Method A) to maximize yield and minimize reagent hydrolysis. A secondary biphasic Schotten-Baumann protocol (Method B) is provided for scale-up scenarios where inorganic bases are preferred.

Chemical Strategy & Mechanistic Insight

The Reaction

The transformation involves the attack of the secondary amine (piperidine) on the electrophilic carbonyl of the chloroformate.

• Nucleophile: Piperidine (

  ). Highly reactive, prone to rapid acylation.

• Electrophile: 2,2,2-Trifluoroethyl chloroformate. Highly moisture-sensitive due to the electron-withdrawing effect of the

  group, which increases the electrophilicity of the carbonyl carbon.

Critical Process Parameters (CPPs)

• HCl Scavenging: The reaction generates equimolar HCl. Failure to neutralize this immediately results in the formation of piperidine hydrochloride (an unreactive salt), stalling conversion at 50%.

• Temperature Control: The reaction is exothermic. High temperatures (

  ) during addition can accelerate the decomposition of the chloroformate into 2,2,2-trifluoroethanol, , and .

• Order of Addition: The chloroformate must be added to the amine/base mixture (or vice-versa with careful cooling) to control the exotherm. Adding amine to neat chloroformate is discouraged due to potential runaway exotherms.

Reaction Mechanism Visualized

Figure 1: Mechanistic pathway of the carbamate formation. The base plays a critical role in driving the equilibrium by removing HCl.

Experimental Protocols

Method A: Anhydrous Homogeneous Coupling (Recommended)

Best for: High purity, milligram to gram scale, moisture-sensitive reagents.

Materials

• Piperidine: 1.0 equiv (e.g., 85 mg / 1 mmol)

• 2,2,2-Trifluoroethyl chloroformate: 1.1 equiv (e.g., 179 mg / 1.1 mmol)

• Triethylamine (

  ) or DIPEA: 1.5 equiv (e.g., 152 mg / 1.5 mmol)

• Dichloromethane (DCM): Anhydrous, 0.2 M concentration relative to piperidine.

Step-by-Step Procedure

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Solvation: Charge Piperidine (1.0 equiv) and

  (1.5 equiv) into the flask. Add anhydrous DCM (5 mL per mmol).

• Cooling: Submerge the flask in an ice/water bath (

  ). Stir for 10 minutes to equilibrate.

• Addition: Dilute 2,2,2-trifluoroethyl chloroformate (1.1 equiv) in a small volume of DCM. Add this solution dropwise to the reaction mixture over 10–15 minutes.

  • Why: Slow addition prevents localized heating and minimizes competitive hydrolysis if trace moisture is present.

• Reaction: Allow the mixture to warm to room temperature (RT) naturally. Stir for 2–4 hours.

  • Observation: A white precipitate (

    ) will form, indicating reaction progress.

• Quench & Workup:

  • Dilute with DCM.

  • Wash organic layer with 1M HCl (2x) to remove unreacted piperidine and amine base.

  • Wash with Sat.

    (1x) to neutralize acid traces.

  • Wash with Brine (1x).

  • Dry over

    , filter, and concentrate in vacuo.

Method B: Schotten-Baumann (Biphasic)

Best for: Scale-up, green chemistry (reducing organic solvent), or if acid-sensitive functional groups are absent.

Materials

• Piperidine: 1.0 equiv[1]

• 2,2,2-Trifluoroethyl chloroformate: 1.2 equiv

• Base:

  or (2.0 equiv) dissolved in water.

• Solvent: DCM or Ethyl Acetate (1:1 ratio with water).

Step-by-Step Procedure

• Biphasic Mix: Dissolve piperidine in DCM. In a separate beaker, dissolve

  in water. Combine the two phases in a flask with vigorous stirring.

• Cooling: Cool the biphasic mixture to

  .

• Addition: Add neat 2,2,2-trifluoroethyl chloroformate dropwise.

  • Note: Vigorous stirring is non-negotiable here to ensure phase transfer and reaction before the chloroformate hydrolyzes in the aqueous phase.

• Separation: After 3 hours, separate the layers. Extract the aqueous layer once with DCM. Combine organics, dry, and concentrate.

Purification & Analysis Workflow

The product is typically a stable oil or low-melting solid. Due to the volatility of the fluorinated side chain, care must be taken during rotary evaporation not to lose the product if the molecular weight is low.

Figure 2: Standard workup protocol for carbamate synthesis. The acid wash is the critical purification step.

Optimization & Troubleshooting Data

Issue	Probable Cause	Corrective Action
Low Yield (<50%)	Hydrolysis of Chloroformate	Ensure DCM is anhydrous. Increase reagent excess to 1.3 equiv.
Low Yield (<50%)	Insufficient Base	Ensure >1.0 equiv of base is available after neutralizing any HCl. Use 1.5 equiv total.
Impurity: Urea	Moisture/Temperature	High temps can lead to complex rearrangements or coupling. Keep at during addition.
Violent Fuming	Rapid Addition	The reaction releases heat. Add chloroformate slower.
Product Volatility	Over-evaporation	2,2,2-trifluoroethyl carbamates can be volatile. Do not leave on high vacuum for extended periods.

Safety & Hazards (E-E-A-T)

2,2,2-Trifluoroethyl Chloroformate is a potent lachrymator and corrosive agent.

• Inhalation: Toxic.[2][3][4] Must be handled in a functioning fume hood.

• Water Contact: Reacts violently with water to release HCl gas.

• PPE: Double nitrile gloves, safety goggles, and lab coat are mandatory.

Reference for Safety Data: Consult the Safety Data Sheet (SDS) before handling.

• Signal Word: Danger

• Hazard Statements: H314 (Causes severe skin burns), H331 (Toxic if inhaled).[2][3]

References

• Sigma-Aldrich. 2,2,2-Trifluoroethyl chloroformate Product & Safety Data. Retrieved from

• SynQuest Laboratories. Safety Data Sheet: 2,2,2-Trifluoroethyl chloroformate. Retrieved from

• National Center for Biotechnology Information (NCBI). One-Pot Route from Halogenated Amides to Piperidines. (Contextual reference for piperidine reactivity). Retrieved from

• Royal Society of Chemistry. Synthesis and reactivity of bis(2,2,2-trifluoroethyl)cyclopropane-1,1-dicarboxylates. (Contextual reference for trifluoroethyl group chemistry). Retrieved from

Sources

• 1. acgpubs.org [acgpubs.org]
• 2. synquestlabs.com [synquestlabs.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. lobachemie.com [lobachemie.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Trifluoroethyl Carbamate Formation

Executive Summary & Chemical Context

The 2,2,2-trifluoroethyl carbamate moiety (

) is a critical pharmacophore and protecting group. The electron-withdrawing nature of the trifluoromethyl group ( ) lowers the electron density on the carbamate oxygen, significantly altering the and metabolic stability compared to standard ethyl carbamates.

However, this same electronic effect creates specific synthetic challenges:

• Reduced Nucleophilicity: 2,2,2-Trifluoroethanol (TFE) is a poor nucleophile (

  ) compared to ethanol ( ).

• Enhanced Leaving Group Ability: Once formed, the trifluoroethoxy group is a superior leaving group, making the product susceptible to over-reaction (aminolysis) to form ureas.

This guide prioritizes the Bis(2,2,2-trifluoroethyl) carbonate (BTE) route as the modern "gold standard" for safety and yield, while addressing the classical isocyanate and chloroformate routes.

Decision Logic: Route Selection

Before starting, select the synthetic pathway based on your substrate's functional groups and stability.

Protocol Deep Dives & Troubleshooting

Route A: The BTE Method (Recommended)

Reagent: Bis(2,2,2-trifluoroethyl) carbonate (BTE). Mechanism: Nucleophilic attack of the amine on the carbonate, displacing one equivalent of TFE.

Standard Protocol

• Dissolve amine (1.0 equiv) in anhydrous THF or Acetonitrile.

• Add Bis(2,2,2-trifluoroethyl) carbonate (1.05 – 1.1 equiv). Do not use large excess.

• Add Base: DIPEA or TEA (1.0 – 1.5 equiv) to scavenge the acidic proton (though TFE is the leaving group, the base accelerates the intermediate breakdown).

• Temperature: Stir at Room Temperature (20-25°C) .

  • Critical: Heating promotes the second displacement, leading to urea.

• Monitor: TLC/LCMS. Reaction typically completes in 2–6 hours.

Troubleshooting the BTE Route

Issue	Diagnosis	Corrective Action
Symmetrical Urea Formation	The product (carbamate) reacted with a second amine molecule.	1. Lower Temperature: Conduct reaction at 0°C, then slowly warm to RT.2. Reverse Addition: Add the amine solution dropwise into the BTE solution (keeping BTE in excess locally).
No Reaction	Amine is too sterically hindered or electron-deficient.	1. Switch Solvent: Use DMF or DMSO to increase nucleophilicity.2. Catalyst: Add 5-10 mol% DMAP (4-Dimethylaminopyridine).
Purification Difficulties	Residual BTE or TFE byproduct.	1. Evaporation: TFE boils at 74°C; it can be removed via rotovap.2. Wash: Wash organic layer with dilute HCl (removes amine) and sat. NaHCO3 (removes TFE/hydrolysis products).

Route B: The Isocyanate Route

Reagents: Isocyanate (

) + 2,2,2-Trifluoroethanol (TFE). Challenge: TFE is a weak nucleophile. Uncatalyzed reactions are sluggish.

Optimization Strategy

• Catalysis is Mandatory: Do not rely on thermal activation alone, which degrades isocyanates.

• Catalyst Choice:

  • Traditional: DBTL (Dibutyltin dilaurate) - Effective but toxic.

  • Modern: Zirconium(IV) acetylacetonate or Bismuth carboxylates (greener, high selectivity).

• Stoichiometry: Use excess TFE (as solvent or 2-5 equiv) to push equilibrium, as TFE is cheap and volatile.

Q: Why is my yield low even with heating? A: Isocyanates are moisture-sensitive. At high temps without a catalyst, water competes with TFE (which is a poor nucleophile), forming urea via decarboxylation. Solution: Dry TFE over molecular sieves (3Å) and use a Lewis Acid catalyst at mild temperatures (40-60°C).

Critical Mechanism: The "Urea Trap"

Understanding why yields drop is crucial. The trifluoroethyl group transforms the carbamate into an "activated ester" analog.

Frequently Asked Questions (FAQ)

Q1: Can I use Trifluoroethyl Chloroformate instead of BTE? A: Yes, but with caution. The chloroformate is highly reactive and releases HCl. You must use a stoichiometric base (TEA/DIPEA) and conduct the reaction at 0°C or -10°C . If you lack proper ventilation or are working on scale, BTE is significantly safer and yields a cleaner reaction profile.

Q2: My product is volatile. How do I dry it? A: Trifluoroethyl carbamates of low molecular weight amines can sublime. Avoid high-vacuum drying for extended periods. Use a gentle stream of nitrogen or dry in a desiccator with

.

Q3: Can I use TFE as the solvent? A: Yes, particularly for the Isocyanate route (Route B). For the BTE route (Route A), TFE is a byproduct; adding it as solvent might slow the forward reaction slightly due to Le Chatelier's principle, but it generally works fine if solubility is an issue in THF.

Q4: Is the trifluoroethyl group stable to acid/base? A: It is relatively stable to acid (similar to Boc/Cbz). However, it is labile to strong base (e.g., NaOH, LiOH) due to the electron-withdrawing fluorine atoms facilitating hydrolysis or elimination. Use mild bases (Carbonates, Bicarbonates) for workups.

References

• Ghosh, A. K., et al. (2021).[1] "Bis(2,2,2-trifluoroethyl) Carbonate as a Condensing Agent in One-Pot Parallel Synthesis of Unsymmetrical Aliphatic Ureas." ACS Combinatorial Science.[1] (Demonstrates BTE reactivity and selectivity).

• Hill, D. R., et al. (2002).[2] "2,2,2-Trifluoroethyl Formate: A Versatile and Selective Reagent."[2] Organic Letters, 4(1), 111-113.[2] (Context on TFE leaving group ability).

• Werner, B. (2000). "Catalysis of the Isocyanate-Hydroxyl Reactions by Non-Tin Catalysts." Coatings Tech.

• BenchChem Technical Support. (2025). "Troubleshooting Low Yields in Fluoroformate Mediated Reactions." (General troubleshooting for fluorinated carbonyls).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2,2,2-Trifluoroethyl Formate: A Versatile and Selective Reagent for the Formylation of Alcohols, Amines, and N-Hydroxylamines [organic-chemistry.org]

Technical Support Center: Volatile Fluorinated Piperidine Derivatives

Ticket System ID: VF-PIP-SUP Status: Active Operator: Senior Application Scientist[1]

Welcome to the Specialized Support Center

Subject: Purification, Isolation, and Handling of Volatile Fluorinated Piperidines.

Context: You are likely experiencing low yields not because your reaction failed, but because your isolation protocol is unsuited for the unique physicochemical properties of fluorinated piperidines. Unlike their non-fluorinated parent compounds, these derivatives exhibit:

• Anomalous Volatility: Fluorine substitution often disrupts intermolecular Hydrogen bonding (despite increasing molecular weight), leading to higher vapor pressures than expected.[1]

• Altered Basicity: The electron-withdrawing nature of fluorine lowers the pKa of the ring nitrogen (e.g., 3,3-difluoropiperidine pKa ~7.4 vs. piperidine ~11.2), altering extraction efficiencies.

• "Invisible" Chromatography: Lack of UV chromophores and weak ionization makes standard detection difficult.[1]

Below are the three most common "Support Tickets" we receive, accompanied by resolved protocols.

Ticket #001: "My product disappeared on the Rotavap."

Issue: Quantitative loss of product during solvent removal. Diagnosis: The boiling point of your fluorinated free base is likely close to your solvent's azeotrope. Standard rotary evaporation (20 mbar, 40°C) will co-distill the product.

Resolution A: The "Catch and Release" (SCX Chromatography)

Best for: Isolating volatile amines from non-basic impurities without evaporation.

The Logic: Instead of evaporating the solvent to get the amine, we chemically bind the amine to a solid support, wash away the solvent/impurities, and then release the amine in a minimal volume of volatile solvent.

Protocol:

• Load: Dissolve crude reaction mixture in MeOH or DCM. Load onto a Strong Cation Exchange (SCX-2) cartridge (propylsulfonic acid functionalized silica).[1]

• Wash: Flush with 3-5 column volumes (CV) of MeOH.

  • Result: Non-basic impurities and solvents pass through.[1] The fluorinated amine stays bound (ionic interaction).

• Elute: Flush with 2M NH₃ in MeOH .

  • Result: The ammonia displaces the piperidine.

• Isolate: You now have a clean solution of amine in MeOH. If the amine is extremely volatile, add 1.1 eq of HCl (in dioxane) directly to this eluent before concentration to isolate the non-volatile hydrochloride salt.

Resolution B: The "Anhydrous Crash" (Salt Formation)

Best for: Bulk isolation and long-term storage.

The Logic: Converting the volatile oil into a crystalline salt (HCl or Oxalate) eliminates volatility and prevents "grease" formation.

Protocol:

• Dissolve the crude free base in anhydrous Et₂O (Diethyl ether) or MTBE.[1]

  • Critical: Do not use alcohols; they increase solubility of the salt.

• Cool to 0°C.

• Add 2M HCl in Diethyl Ether (or Dioxane) dropwise with vigorous stirring.

  • Observation: A white precipitate should form immediately.[1]

• Filtration: Filter under Nitrogen (to prevent hygroscopic water absorption).[1] Wash with cold pentane.[1]

• Drying: Vacuum dry at room temperature.

Ticket #002: "The compound streaks on Silica and is UV inactive."

Issue: Broad tailing on TLC/Flash columns and inability to see fractions. Diagnosis:

• Streaking: The basic nitrogen interacts with acidic silanols (Si-OH) on the silica gel.

• Detection: C-F and C-N bonds have poor UV absorbance (often <210 nm), which is obscured by solvent cutoffs.[1]

Resolution A: Mobile Phase Modifiers

The Logic: You must block the silanol sites with a stronger base or use a different stationary phase.

Optimized Mobile Phases:

• Standard: DCM:MeOH:NH₄OH (90:9:1).[1] Note: The ammonium hydroxide is critical.

• Alternative: DCM:MeOH with 1% Triethylamine (TEA) .[1]

• Stationary Phase Switch: Use Basic Alumina or amine-functionalized silica instead of standard silica to eliminate the acidic interaction entirely.

Resolution B: Visualizing the Invisible

The Logic: Since UV is unreliable, use chemical stains that react with the amine or the C-F bond.

Visualization Table:

Method	Suitability	Mechanism
KMnO₄ Stain	Moderate	Oxidizes the amine (Yellow spot on purple).[1]
Ninhydrin	High	Reacts with secondary amines to form Ruhemann's purple.[1]
Iodine Chamber	High	Reversible adsorption (Brown spots).[1]

| ELSD | Critical | Evaporative Light Scattering Detector sees mass, not UV. |

Ticket #003: "I cannot separate the product from the solvent/impurities."

Issue: Boiling points are too close for fractional distillation. Diagnosis: Standard distillation has too much "hold-up" volume and insufficient theoretical plates.[1]

Resolution: Kugelrohr Distillation (Bulb-to-Bulb)

The Logic: Kugelrohr distillation uses a short path (centimeters) and uniform heating, minimizing loss and thermal degradation.[2][3] It is superior to fractional distillation for quantities <5g.[1]

Protocol:

• Setup: Place crude oil in the terminal bulb. Connect two receiving bulbs.

• Vacuum: Apply high vacuum (<1 mbar).

• Cooling: Cool the second bulb with Dry Ice/Acetone (-78°C).

• Rotation: Start rotation to create a thin film (prevents bumping).[1]

• Heating: Slowly ramp the oven temperature.

  • Fraction 1: Solvents/Volatile impurities (collect in first bulb).[1]

  • Fraction 2: Product (distills into the cooled second bulb).

  • Residue: Tars/Salts remain in the source bulb.

Decision Matrix: Selecting the Right Method

Figure 1: Decision matrix for purification based on volatility and impurity profile.

Frequently Asked Questions (FAQ)

Q: Why is my extraction pH not working? A: Fluorination lowers the pKa of the amine.

• Piperidine pKa: ~11.2

• 3-Fluoropiperidine pKa: ~9.2[1]

• 3,3-Difluoropiperidine pKa: ~7.4

• Implication: If you are extracting 3,3-difluoropiperidine, you do not need to go to pH 12.[1] In fact, it may extract into organics at pH 8-9.[1] Conversely, if trying to wash it out of organics into water, you need a stronger acid (pH < 2) to ensure full protonation compared to non-fluorinated amines [1].

Q: Can I use Boc-protection to purify? A: Yes. If the free amine is too volatile or difficult to handle, reacting it with Boc₂O converts it into a lipophilic carbamate (Boc-amine).

• Benefit: Increases molecular weight, eliminates basicity (no streaking), and allows standard silica chromatography.[1]

• Removal: Deprotect with HCl/Dioxane to precipitate the pure salt directly [2].

Q: Are these compounds stable? A: Generally, yes, but β-elimination of HF is a risk for 3-fluoropiperidines if heated strongly in the presence of strong bases. Store them as HCl salts in the fridge to prevent degradation.

References

• Physicochemical Properties of Fluorinated Piperidines

  • Source: Morgenthaler, M. et al. "Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities."[1] ChemMedChem, 2007.[1]

  • Relevance: Establishes the pKa shifts caused by axial/equ

  • URL:[Link]

• Isolation of Volatile Amines (Salt Formation)

  • Source: "Isolation of Amines as Hydrochloride Salts."[1] Common Organic Chemistry Protocols.

  • Relevance: Standard operating procedure for anhydrous precipitation.[1]

  • URL:[Link]

• Kugelrohr Distillation Techniques

  • Source: Sigma-Aldrich Technical Bulletin AL-219.[1]

  • Relevance: Operational parameters for bulb-to-bulb distillation of sensitive/vol
• Source: "Catch and Release Purification of Amines." Silicycle Application Notes.

Sources

• 1. 3,3-Difluoropiperidine | C5H9F2N | CID 2758350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Kugelrohr - Wikipedia [en.wikipedia.org]
• 3. chemtips.wordpress.com [chemtips.wordpress.com]

Technical Support Center: Troubleshooting Low Conversion in Trifluoroethyl Ester Synthesis

Welcome to the technical support center for trifluoroethyl (TFE) ester synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with achieving high conversion rates in their esterification reactions involving 2,2,2-trifluoroethanol. Here, we will delve into the common pitfalls and provide systematic, evidence-based solutions to optimize your synthetic outcomes.

Introduction to Trifluoroethyl Ester Synthesis

Trifluoroethyl esters are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and functional materials. The incorporation of the trifluoroethyl group can significantly alter the chemical and biological properties of a molecule, often enhancing its stability, lipophilicity, and metabolic resistance. However, the synthesis of these esters is not always straightforward. The reduced nucleophilicity of 2,2,2-trifluoroethanol, a consequence of the strong electron-withdrawing effect of the fluorine atoms, presents a common hurdle, often leading to low reaction yields.[1][2] This guide will address these challenges head-on, providing you with the insights needed to troubleshoot and succeed.

Core Troubleshooting Guide: A Systematic Approach to Low Conversion

Low conversion is the most frequently reported issue in TFE ester synthesis. The following diagnostic workflow and detailed explanations will help you identify and resolve the root cause of incomplete reactions.

Diagnostic Workflow for Low TFE Ester Conversion

When faced with low conversion, a systematic approach to troubleshooting is crucial. The following flowchart provides a logical path to identifying the potential problem area in your reaction setup.

Caption: Troubleshooting workflow for low TFE ester conversion.

In-Depth Troubleshooting Q&A

Question 1: My Fischer esterification with trifluoroethanol is stalling. What is the most likely cause and how can I fix it?

Answer: The Fischer esterification is a reversible reaction that produces water as a byproduct.[3][4][5] The accumulation of water can shift the equilibrium back towards the starting materials, thus limiting the conversion. This issue is particularly pronounced with the less reactive 2,2,2-trifluoroethanol.

Solution: Water Removal

To drive the reaction to completion, you must actively remove water as it forms. There are two primary methods for this:

• Dean-Stark Apparatus: This is a piece of glassware used in conjunction with a reflux condenser to continuously separate water from the reaction mixture.[6][7] For this to be effective, you need to use a solvent that forms an azeotrope with water, such as toluene or benzene. The water-solvent azeotrope boils, condenses, and collects in the Dean-Stark trap, where the denser water separates and can be removed, while the solvent returns to the reaction flask.[6][7][8][9]

• Molecular Sieves: These are porous materials that can selectively adsorb small molecules like water. Adding activated molecular sieves (typically 3Å or 4Å) to your reaction mixture can effectively sequester the water produced, driving the equilibrium forward.[10] This is a simpler alternative to a Dean-Stark setup, especially for smaller-scale reactions.

Experimental Protocol: Fischer Esterification with a Dean-Stark Trap

• To a round-bottom flask, add your carboxylic acid (1.0 eq), 2,2,2-trifluoroethanol (1.5-3.0 eq), a suitable solvent that forms an azeotrope with water (e.g., toluene), and a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).

• Attach a Dean-Stark trap and a reflux condenser to the flask.

• Heat the mixture to reflux.

• Monitor the reaction progress by observing the amount of water collected in the Dean-Stark trap and by a suitable analytical technique (e.g., TLC, GC, or NMR).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Proceed with standard aqueous workup and purification.

Question 2: I'm not seeing any product formation, even with attempts at water removal. Could my catalyst be the issue?

Answer: Yes, the choice and amount of catalyst are critical, especially given the low nucleophilicity of trifluoroethanol. Standard acid catalysts may not be sufficient to achieve a reasonable reaction rate.

Solution: Catalyst Optimization

• Homogeneous Acid Catalysts: While sulfuric acid is common, other strong Brønsted acids like p-toluenesulfonic acid (PTSA) can also be effective.[11] In some cases, using a superacid or a Lewis acid catalyst might be necessary.

• Heterogeneous Acid Catalysts: Solid acid catalysts, such as acidic ion-exchange resins (e.g., Amberlyst 15) or zeolites, can also be employed.[3][12] These offer the advantage of easier separation from the reaction mixture.[3]

• Coupling Agents (for milder conditions): If your substrates are sensitive to strong acids, consider using coupling agents. These reagents activate the carboxylic acid, making it more susceptible to nucleophilic attack by the alcohol. Common examples include:

  • Carbodiimides: Dicyclohexylcarbodiimide (DCC) and N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) are frequently used, often in the presence of an acyl transfer catalyst like 4-dimethylaminopyridine (DMAP). This is known as the Steglich esterification.[13][14][15]

  • Other Activating Agents: Reagents like 2,4,6-trichlorobenzoyl chloride (Yamaguchi reagent) can be highly effective for esterifying sterically hindered alcohols or for macrolactonization.[16][17][18][19]

Method	Typical Conditions	Advantages	Disadvantages
Fischer Esterification	R-COOH, TFE, H₂SO₄ (cat.), heat	Inexpensive reagents	Reversible, requires water removal, harsh conditions
Steglich Esterification	R-COOH, TFE, DCC/EDC, DMAP (cat.)	Mild conditions, good for sensitive substrates[13][14]	Stoichiometric byproducts can complicate purification
Yamaguchi Esterification	R-COOH, TFE, Yamaguchi reagent, DMAP	Effective for sterically hindered substrates[16][17][18]	Requires stoichiometric activating agent
Mitsunobu Reaction	R-COOH, TFE, PPh₃, DEAD/DIAD	Mild, stereospecific inversion of alcohol stereocenter[20][21][22][23]	Stoichiometric phosphine oxide byproduct, azodicarboxylate reagents are hazardous

Question 3: My reaction is messy, with multiple spots on the TLC plate. What are the likely side reactions?

Answer: Several side reactions can occur during trifluoroethyl ester synthesis, leading to a complex mixture and low yield of the desired product.

Potential Side Reactions:

• Dehydration of Trifluoroethanol: Under strongly acidic and high-temperature conditions, 2,2,2-trifluoroethanol can undergo dehydration to form bis(2,2,2-trifluoroethyl) ether.

• Substrate Decomposition: If your carboxylic acid contains sensitive functional groups, the harsh conditions of some esterification methods (e.g., high heat, strong acid) can lead to decomposition.

• N-Acylurea Formation (in Steglich Esterification): In the absence of a good nucleophile or with insufficient DMAP, the O-acylisourea intermediate can rearrange to a stable N-acylurea byproduct, which is difficult to remove.[13]

• Azodicarboxylate Adducts (in Mitsunobu Reaction): If the carboxylic acid is not acidic enough (pKa > 13) or is sterically hindered, the azodicarboxylate reagent (DEAD or DIAD) can act as the nucleophile, leading to undesired byproducts.[20]

Solutions:

• Milder Reaction Conditions: If you suspect substrate decomposition, switch to a milder esterification method such as the Steglich or Mitsunobu reaction.

• Optimize Reagent Stoichiometry and Addition Order: In the Steglich esterification, ensure you are using a catalytic amount of DMAP. For the Mitsunobu reaction, the order of reagent addition can be crucial; typically, the alcohol, carboxylic acid, and triphenylphosphine are mixed before the slow addition of the azodicarboxylate at low temperature.[20]

• Purification Strategy: Be prepared for byproducts. For instance, the dicyclohexylurea (DCU) from a DCC-mediated coupling is poorly soluble in most organic solvents and can often be removed by filtration. The triphenylphosphine oxide from a Mitsunobu reaction can sometimes be removed by chromatography or crystallization.

Frequently Asked Questions (FAQs)

Q1: Can I use trifluoroacetic anhydride (TFAA) to synthesize trifluoroethyl esters?

A1: No, this is a common point of confusion. Trifluoroacetic anhydride (TFAA) is a highly reactive acylating agent that will introduce a trifluoroacetyl group, not a trifluoroethyl ester. It is used to make trifluoroacetates.

Q2: Is it necessary to use an excess of 2,2,2-trifluoroethanol?

A2: Using a moderate excess of trifluoroethanol (e.g., 1.5 to 3 equivalents) can help drive the equilibrium towards the product side in reversible reactions like the Fischer esterification. However, a very large excess is often unnecessary and can complicate product purification.

Q3: My starting carboxylic acid is not very soluble in non-polar solvents like toluene. What are my options for water removal?

A3: If your starting materials are not soluble in solvents suitable for a Dean-Stark trap, using molecular sieves in a more polar, anhydrous solvent (like THF or DMF, depending on the reaction) is an excellent alternative for water removal.

Q4: I am working with a sterically hindered carboxylic acid. Which method do you recommend?

A4: For sterically hindered substrates, activating the carboxylic acid is generally more effective than forcing a reaction with a hindered alcohol. The Yamaguchi esterification is particularly well-suited for such cases.[16][17] Alternatively, forming the acid chloride of your carboxylic acid first (e.g., with oxalyl chloride or thionyl chloride) and then reacting it with 2,2,2-trifluoroethanol in the presence of a non-nucleophilic base can also be a successful strategy.[24]

Q5: How can I confirm the formation of my trifluoroethyl ester?

A5: Standard analytical techniques can be used for confirmation. In ¹H NMR spectroscopy, you will see a characteristic quartet for the -OCH₂CF₃ protons, typically around 4.5 ppm, with coupling to the fluorine atoms. In ¹⁹F NMR, you will observe a triplet corresponding to the -CF₃ group. Mass spectrometry will also show the expected molecular ion peak for your product.

References

• CN102633639A - Synthesis process for trifluoroacetic acid ethyl ester - Google Patents.

• Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - Frontiers. Available at: [Link]

• CN102351694A - Preparation method of trifluoroacetic acid ethyl ester - Google Patents.

• Mitsunobu reaction - Wikipedia. Available at: [Link]

• 4 - Organic Syntheses Procedure. Available at: [Link]

• Base mediated deprotection strategies for trifluoroethyl (TFE) ethers, a new alcohol protecting group - PMC. Available at: [Link]

• CN101397249A - Preparation method of ethyl trifluoroacetate - Google Patents.

• 山口ラクトン化反応 - Wikipedia. Available at: [Link]

• Dean–Stark apparatus - Wikipedia. Available at: [Link]

• Mitsunobu Reaction. Available at: [Link]

• Dean-Stark apparatus - chemeurope.com. Available at: [Link]

• エステルからエステルをつくる - 山口潤一郎研究室. Available at: [Link]

• Mitsunobu Reaction - Organic Chemistry Portal. Available at: [Link]

• Steglich Esterification - Organic Chemistry Portal. Available at: [Link]

• Mitsunobu and Related Reactions: Advances and Applications | Chemical Reviews - ACS Publications. Available at: [Link]

• Acid to Ester - Common Conditions. Available at: [Link]

• Why is the yield of ester relatively low? How do you improve the yield and the purity of esters? - Quora. Available at: [Link]

• Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC. Available at: [Link]

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - PubMed Central. Available at: [Link]

• 山口ラクトン化反応【Yamaguchi Esterification】 - 化学に関する情報を発信 - カズ塾. Available at: [Link]

• Experimental Study of Esterification of Carboxylic Acid with different alcohol using various Catalysts - Technoarete. Available at: [Link]

• 山口マクロラクトン化 Yamaguchi Macrolactonizaion - Chem-Station (ケムステ). Available at: [Link]

• Lab Equipment: Dean Stark Trap - YouTube. Available at: [Link]

• Types of Organic Reactions- Esterification Using a Dean-Stark Trap. Available at: [Link]

• Synthesis of Aryl‐ and Heteroaryl‐Trifluoroethyl Ethers: Aims, Challenges and New Methodologies | Request PDF - ResearchGate. Available at: [Link]

• Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PubMed. Available at: [Link]

• Ester synthesis by esterification - Organic Chemistry Portal. Available at: [Link]

• Making esters - Part 1 | Chemistry Tutorial - YouTube. Available at: [Link]

• Full article: A facile 2,2,2-trifluoroethyl fatty acid ester synthesis with phenyl(2,2,2-trifluoroethyl)iodonium triflate at room temperature - Taylor & Francis. Available at: [Link]

• | Three-component trifluoroethylation reactions. a Typically, amine... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• esterification - alcohols and carboxylic acids - Chemguide. Available at: [Link]

• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Available at: [Link]

• Chemistry in a Bottle: Ester Formation in Acidified Mobile-Phase Solvents - LC Troubleshooting Bible. Available at: [Link]

• Analysis of 2,2,2-trifluoroethyl derivatives of carboxylic acid herbicides by gas chromatography with mass-selective and electron capture detection - PubMed. Available at: [Link]

• ESTERIFICATION OF TRIFLUOROACETIC ACID WITH PHENYLDIAZO SARITA EXTENSION LECTURER IN CHEMISTRY GOVT.COLLEGE FOR WOMEN, BAWANI - IJMR. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Infrared Spectroscopy of the Trifluoroethyl Carbamate Functional Group

For researchers and professionals in drug development and materials science, unambiguous structural confirmation is paramount. The trifluoroethyl carbamate functional group (–NHCOOCH₂CF₃) is increasingly utilized to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. Infrared (IR) spectroscopy offers a rapid, non-destructive, and highly informative method for identifying this moiety. This guide provides an in-depth analysis of the characteristic IR absorption peaks of the trifluoroethyl carbamate group, compares it with its non-fluorinated analogue, and presents a robust experimental protocol for data acquisition.

The Vibrational Fingerprint: Understanding the Trifluoroethyl Carbamate Spectrum

The IR spectrum of a trifluoroethyl carbamate is dominated by the vibrations of its constituent bonds. The presence of the highly electronegative trifluoromethyl (CF₃) group, however, induces significant and predictable shifts in the absorption frequencies of adjacent bonds compared to a simple alkyl carbamate. This "inductive effect" serves as a key diagnostic tool.

Key Diagnostic Regions and Their Vibrational Assignments

• N-H Stretching Region (approx. 3500 – 3200 cm⁻¹)

  • Vibration: N-H bond stretching.

  • Analysis: Molecules containing a secondary carbamate (R-NH-COOR') will exhibit a single, moderately intense absorption band in this region. In concentrated samples or the solid state, this peak often appears broad due to intermolecular hydrogen bonding, which weakens the N-H bond and shifts the absorption to a lower wavenumber (frequency).[1][2] In dilute, non-polar solvents, a sharper, higher-frequency "free" N-H stretch may be observed closer to 3450 cm⁻¹.[1]

• C=O (Carbonyl) Stretching Region (approx. 1740 – 1710 cm⁻¹)

  • Vibration: C=O bond stretching (often termed the "Amide I" band in related structures).

  • Analysis: This is arguably the most informative peak in the spectrum. The carbonyl stretch gives rise to a very strong and sharp absorption band.[3][4] For a typical saturated alkyl carbamate (e.g., ethyl carbamate), this peak appears around 1725-1700 cm⁻¹. However, the powerful electron-withdrawing nature of the adjacent trifluoroethoxy group (–OCH₂CF₃) pulls electron density away from the carbonyl carbon. This inductive effect increases the force constant and double-bond character of the C=O bond, causing its stretching vibration to absorb at a significantly higher wavenumber . Therefore, for a trifluoroethyl carbamate, this peak is expected to shift to approximately 1740 cm⁻¹ or higher .[5] This positive shift is a critical identifier.

• C-F Stretching Region (approx. 1400 – 1000 cm⁻¹)

  • Vibration: Asymmetric and symmetric C-F bond stretching of the CF₃ group.

  • Analysis: The trifluoromethyl group provides a unique and unmistakable signature. This region of the spectrum will contain multiple, very strong, and complex absorption bands resulting from the various coupled C-F stretching modes.[6][7] Often, a particularly intense band corresponding to the asymmetric stretching of the CF₃ group is observed between 1300 cm⁻¹ and 1100 cm⁻¹.[6][8] The presence of these intense absorptions is a definitive indicator of a highly fluorinated moiety.

• C-O and C-N Stretching Region (approx. 1300 – 1000 cm⁻¹)

  • Vibration: Coupled asymmetric and symmetric stretching of the C-O-C and C-N bonds.

  • Analysis: Carbamates typically show strong bands in this region associated with the stretching of the C-O bonds. These are often referred to as two distinct C-O stretches due to the R-O-C=O system.[9] These vibrations can be complex and are often coupled with other modes, but their presence in conjunction with the other key peaks helps confirm the overall carbamate structure.

Comparative Analysis: Trifluoroethyl Carbamate vs. Ethyl Carbamate

The diagnostic power of IR spectroscopy is most evident through comparison. By contrasting the spectrum of a trifluoroethyl carbamate with its non-fluorinated analog, ethyl carbamate, the electronic influence of the CF₃ group becomes clear.

The primary distinction lies in the C=O and C-F regions. The shift of the carbonyl peak to a higher wavenumber and the appearance of intense C-F stretching bands are the most reliable indicators for the trifluoroethyl carbamate functional group.

Table 1: Comparison of Characteristic IR Peak Positions

Functional Group	N-H Stretch (cm⁻¹)	C=O Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)	C-F Stretches (cm⁻¹)
Trifluoroethyl Carbamate	~3300 (broad)	~1740 (strong, sharp)	~1250-1050 (strong, complex)	~1300-1100 (very strong, multiple bands)
Ethyl Carbamate	~3330 (broad)	~1710 (strong, sharp)	~1250-1050 (strong, complex)	N/A

Visualizing the Inductive Effect

The electron-withdrawing nature of the CF₃ group alters the electron distribution across the carbamate linkage. This can be visualized as a cascade effect that ultimately strengthens the carbonyl double bond.

Caption: Inductive effect of the CF₃ group on the C=O bond.

Experimental Protocol: High-Fidelity ATR-FTIR Spectroscopy

Attenuated Total Reflectance (ATR) is the preferred sampling technique for most solid and liquid samples due to its simplicity and minimal sample preparation.[10][11]

Step-by-Step Methodology

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's guidelines.

• ATR Crystal Cleaning: Thoroughly clean the ATR crystal (e.g., diamond or zinc selenide) with a suitable solvent (e.g., isopropanol or acetone) using a non-abrasive wipe (e.g., lint-free tissue).

• Background Spectrum Acquisition:

  • With the clean, empty ATR accessory in place, collect a background spectrum.[12] This crucial step measures the ambient atmosphere (H₂O, CO₂) and the instrument's optical bench, allowing it to be subtracted from the sample spectrum.

  • Typical parameters: Scan range 4000–650 cm⁻¹, resolution 4 cm⁻¹, 16-32 scans for a good signal-to-noise ratio.[13]

• Sample Application:

  • Solids: Place a small amount of the powdered or solid sample directly onto the center of the ATR crystal to completely cover it.[10][14]

  • Liquids/Oils: Place a single drop of the liquid sample onto the crystal.

• Applying Pressure (for Solids):

  • Engage the ATR pressure arm and lower the tip onto the solid sample. Apply consistent and firm pressure to ensure intimate contact between the sample and the crystal surface. This is critical for achieving a high-quality spectrum.[14] Do not overtighten.

• Sample Spectrum Acquisition: Using the same parameters as the background scan, collect the sample spectrum.

• Data Analysis: The resulting spectrum should be automatically ratioed against the background, yielding a clean transmittance or absorbance spectrum of the sample. Examine the key regions (3500-3200 cm⁻¹, 1800-1650 cm⁻¹, 1400-1000 cm⁻¹) for the characteristic peaks outlined in this guide.

• Post-Measurement Cleaning: Retract the pressure arm, remove the sample, and clean the ATR crystal thoroughly as described in Step 2.

Experimental Workflow Diagram

Caption: Workflow for acquiring an ATR-FTIR spectrum.

Conclusion

Infrared spectroscopy is an indispensable tool for the structural elucidation of molecules containing the trifluoroethyl carbamate functional group. By focusing on a few key diagnostic regions, a researcher can rapidly and confidently confirm its presence. The two most telling features are a strong carbonyl (C=O) absorption shifted to a higher wavenumber (≥1740 cm⁻¹) due to induction, and the appearance of multiple, intense C-F stretching bands between 1400 cm⁻¹ and 1000 cm⁻¹. When compared to non-fluorinated carbamates, these spectral features provide a clear and unambiguous fingerprint for this increasingly important functional group.

References

• Chen, J. T. (1966). Characteristic Infrared Absorption Spectra and Frequencies of Carbamate Pesticides. Journal of the AOAC INTERNATIONAL, 49(2), 412-426. [Link]

• ResearchGate. (n.d.). Infrared spectra of a) carbamic acid dimer (NH 2 COOH) 2 , b) ammonium...[Link]

• Frasco, D. L. (1963). Infrared Spectra of Ammonium Carbamate and Deuteroammonium Carbamate. The Journal of Chemical Physics, 39(8), 2134-2138. [Link]

• Le, H. T., et al. (2018). Spectroscopic Identification of Carbamate Formation and Synergistic Binding in Amide–CO2® Complexes. The Journal of Physical Chemistry A, 122(25), 5644-5651. [Link]

• Frasco, D. L. (1963). Infrared Spectra of Ammonium Carbamate and Deuteroammonium Carbamate. AIP Publishing. [Link]

• Scite.ai. (n.d.). Infrared Spectra of Ammonium Carbamate and Deuteroammonium Carbamate. [Link]

• Royal Society of Chemistry. (2015). How to treat C–F stretching vibrations? A vibrational CD study on chiral fluorinated molecules. Physical Chemistry Chemical Physics. [Link]

• Agilent Technologies. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques. [Link]

• ResearchGate. (n.d.). Maxima of the N H stretching absorption bands observed by FT-IR...[Link]

• Michigan State University Department of Chemistry. (n.d.). Infrared Spectrometry. [Link]

• Chemistry LibreTexts. (2023). ATR-FTIR. [Link]

• Missouri University of Science and Technology. (n.d.). Fourier Transform Infrared Spectroscopy. [Link]

• KNUST Materials Engineering Department. (n.d.). Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy. [Link]

• Master Organic Chemistry. (2016). How To Interpret IR Spectra In 1 Minute Or Less. [Link]

• Journal of Chemical Education. (2020). Introducing ATR-FTIR Spectroscopy through Analysis of Acetaminophen Drugs. [Link]

• NPTEL IIT Bombay. (2024). Week 7 : Lecture 32 : IR stretching frequencies for various functional groups. [Link]

• ACS Publications. (2018). Spectroscopic Identification of Carbamate Formation and Synergistic Binding in Amide–CO2̅ Complexes. [Link]

• National Center for Biotechnology Information. (n.d.). Infrared Spectroscopic Signatures of the Fluorous Effect Arise from a Change of Conformational Dynamics. [Link]

• NIST. (n.d.). Ethanol, 2,2,2-trifluoro-. [Link]

• SlidePlayer. (n.d.). Carbonyl - compounds - IR - spectroscopy. [Link]

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• Khan Academy. (n.d.). IR signals for carbonyl compounds. [Link]

• University of California, Santa Cruz. (n.d.). IR Tables. [Link]

• NC State University Libraries. (n.d.). 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry. [Link]

• Chemistry LibreTexts. (2025). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• ResearchGate. (2025). Infrared and Raman spectra and quantum chemistry calculations for 2,2,2-trifluoroethyl trichloromethanesulfonate,CCl3SO2OCH2CF3. [Link]

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A Comparative Guide to Reference Standards for the Analysis of 2,2,2-Trifluoroethyl Piperidine-1-Carboxylate

For researchers, scientists, and drug development professionals engaged in the rigorous process of pharmaceutical development, the integrity of analytical data is paramount. This guide provides an in-depth technical comparison of methodologies for establishing and utilizing reference standards for the analysis of 2,2,2-trifluoroethyl piperidine-1-carboxylate. Given the specialized nature of this compound, a commercially available, certified reference material (CRM) may not always be readily accessible. Therefore, this guide will focus on the establishment of a well-characterized in-house reference standard, comparing the analytical rigor of various techniques and outlining the necessary protocols to ensure data of the highest quality and integrity.

Introduction: The Significance of 2,2,2-Trifluoroethyl Piperidine-1-Carboxylate and its Analytical Control

2,2,2-Trifluoroethyl piperidine-1-carboxylate is a key building block in medicinal chemistry, often incorporated into novel therapeutic agents. The piperidine moiety is a prevalent scaffold in many FDA-approved drugs, valued for its ability to confer desirable pharmacokinetic properties. The trifluoroethyl group can enhance metabolic stability and binding affinity. Consequently, meticulous analytical control of this starting material is crucial to ensure the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).

A reliable reference standard is the cornerstone of this analytical control, serving as the benchmark for identity, purity, and assay determination. This guide will explore the multifaceted approach to qualifying an in-house reference standard for 2,2,2-trifluoroethyl piperidine-1-carboxylate, providing a framework for its comprehensive characterization.

Establishing an In-House Reference Standard: A Multi-Pronged Analytical Approach

The qualification of an in-house reference standard is a rigorous process that involves the use of multiple, orthogonal analytical techniques to unequivocally confirm its structure and purity. The following sections detail the key analytical methodologies and their comparative strengths and weaknesses in the context of 2,2,2-trifluoroethyl piperidine-1-carboxylate analysis.

Structural Elucidation: Beyond a Single Spectrum

Confirmation of the chemical structure is the foundational step in qualifying a reference standard. While a single technique can provide significant information, a combination of methods is essential for unambiguous identification.

Expertise & Experience: NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 2,2,2-trifluoroethyl piperidine-1-carboxylate, both ¹H and ¹³C NMR are indispensable. ¹H NMR will provide information on the number of different types of protons and their connectivity, while ¹³C NMR reveals the number and types of carbon atoms.

Trustworthiness: The unique chemical shifts and coupling constants in ¹H and ¹³C NMR spectra provide a detailed fingerprint of the molecule, making it highly reliable for identity confirmation. For instance, the characteristic quartet of the methylene group adjacent to the trifluoromethyl group in the ¹H NMR spectrum is a key diagnostic signal.

Authoritative Grounding: The principles of NMR spectroscopy are well-established and detailed in numerous organic chemistry and analytical textbooks.[1]

Table 1: Comparison of NMR Techniques for Structural Elucidation

Technique	Information Provided	Strengths	Limitations
¹H NMR	Proton environment, connectivity (through coupling)	High sensitivity, detailed structural information	Can have overlapping signals in complex molecules
¹³C NMR	Carbon skeleton	Excellent resolution, good for identifying isomers	Lower natural abundance of ¹³C results in lower sensitivity
¹⁹F NMR	Fluorine environment	High sensitivity, simple spectra for trifluoromethyl group	Provides information only on fluorine-containing parts of the molecule
2D NMR (COSY, HSQC)	Correlation of nuclei (H-H, C-H)	Unambiguous assignment of signals, confirmation of connectivity	Longer acquisition times

Expertise & Experience: Mass spectrometry provides the exact molecular weight of the compound and information about its fragmentation pattern, which can further confirm the structure. High-resolution mass spectrometry (HRMS) is particularly valuable for determining the elemental composition with high accuracy.

Trustworthiness: When combined with a chromatographic separation technique like Gas Chromatography (GC) or Liquid Chromatography (LC), MS becomes a highly selective and sensitive tool for both identification and quantification.

Purity Assessment: A Tale of Two Techniques

Purity is a critical attribute of a reference standard. No single method can detect all potential impurities. Therefore, a combination of a universal and a selective method is recommended.

Expertise & Experience: HPLC with UV detection is the workhorse of pharmaceutical analysis for purity determination. A well-developed HPLC method can separate the main component from its impurities, allowing for their quantification. For 2,2,2-trifluoroethyl piperidine-1-carboxylate, a reversed-phase method would be the logical starting point. The choice of column (e.g., C18, Phenyl-Hexyl) and mobile phase composition is critical for achieving optimal separation.[2]

Trustworthiness: HPLC methods, when properly validated, provide robust and reproducible purity data. The use of a photodiode array (PDA) detector can provide additional information about the spectral homogeneity of the main peak, helping to identify co-eluting impurities.

Expertise & Experience: GC-MS is an excellent orthogonal technique to HPLC for purity analysis, particularly for volatile and thermally stable compounds. Given that 2,2,2-trifluoroethyl piperidine-1-carboxylate is a liquid, it is likely amenable to GC analysis.[3] The high sensitivity and selectivity of the mass spectrometer make it ideal for detecting and identifying trace-level impurities.[4] A method for derivatizing carboxylic acid herbicides with 2,2,2-trifluoroethanol for GC analysis has been developed, which can provide insights into the chromatographic behavior of the trifluoroethyl moiety.[5]

Trustworthiness: The combination of chromatographic separation and mass spectral identification provides a high degree of confidence in the purity assessment. The NIST library of mass spectra can be a valuable tool for identifying unknown impurities.

Table 2: Comparison of HPLC and GC-MS for Purity Analysis

Feature	HPLC-UV/PDA	GC-MS
Principle	Separation based on polarity	Separation based on volatility and polarity
Detection	UV absorbance	Mass-to-charge ratio
Sensitivity	Good (ng range)	Excellent (pg-fg range)
Selectivity	Good	Excellent
Applicability	Wide range of compounds	Volatile and thermally stable compounds
Impurity ID	Limited (requires MS detector)	Excellent (based on fragmentation)

Experimental Protocols

The following protocols are provided as a starting point for the analysis of 2,2,2-trifluoroethyl piperidine-1-carboxylate. Method development and validation are essential to ensure suitability for the intended purpose.

HPLC-UV Method for Purity Determination

• Instrumentation: HPLC system with a PDA detector.

• Column: C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10-90% B

  • 15-18 min: 90% B

  • 18-20 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in acetonitrile to a concentration of approximately 1 mg/mL.

GC-MS Method for Purity and Impurity Identification

• Instrumentation: GC system coupled to a mass spectrometer.

• Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Split (e.g., 50:1).

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Mass Range: m/z 40-450.

NMR Spectroscopy for Structural Confirmation

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Solvent: Chloroform-d (CDCl₃).

• ¹H NMR: Acquire standard proton spectrum.

• ¹³C NMR: Acquire proton-decoupled carbon spectrum.

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.7 mL of CDCl₃.

Visualization of Analytical Workflows

Workflow for In-House Reference Standard Qualification

Caption: Workflow for qualifying an in-house reference standard.

Decision Tree for Analytical Method Selection

Caption: Selecting the right analytical method.

Conclusion: Ensuring Analytical Excellence

The qualification of a reference standard for 2,2,2-trifluoroethyl piperidine-1-carboxylate demands a comprehensive and scientifically sound approach. While a commercially available certified reference material provides convenience, the ability to establish a well-characterized in-house standard is a critical capability for any drug development organization. By employing a suite of orthogonal analytical techniques, including NMR, MS, HPLC, and GC, researchers can ensure the identity, purity, and strength of their analytical reference standard, thereby guaranteeing the reliability and integrity of their analytical data. This guide provides the foundational knowledge and experimental starting points to achieve this analytical excellence.

References

• Nuclear Magnetic Resonance Spectroscopy in Organic Chemistry. Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric identification of organic compounds. John Wiley & Sons. [Link]

• Gas Chromatography-Mass Spectrometry (GC-MS). What are the detection methods for piperidine? - Blog - Biosynce. (2025, July 7). [Link]

• Analysis of 2,2,2-trifluoroethyl derivatives of carboxylic acid herbicides by gas chromatography with mass-selective and electron capture detection. Lee, A. S., Hong, M. K., & Smith, A. E. (1995). Journal of AOAC International, 78(6), 1459–1464. [Link]

• Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology. Al-Shehri, M. M., et al. (2023). Pharmaceuticals. [Link]

• Synthesis and molecular docking study of ethyl piperidine-1- carboxylate derivative Schiff bases. Acar, Ç., et al. (2025). Records of Natural Products. [Link]

• Use of the 2D 1H-13C HSQC NMR Methyl Region to Evaluate the Higher Order Structural Integrity of Biopharmaceuticals. Brinson, R. G., et al. (2019). Molecules. [Link]

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